![molecular formula C6H11ClF3NO B6174434 rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride CAS No. 2751544-24-6](/img/no-structure.png)
rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride
Overview
Description
Rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride is a useful research compound. Its molecular formula is C6H11ClF3NO and its molecular weight is 205.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-epoxypropanol", "trifluoromethylamine", "hydrogen chloride gas", "sodium hydroxide", "methanol", "diethyl ether", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 2,3-epoxypropanol to (2R,3R)-3-(trifluoromethyl)oxolan-2-ol", "a. Dissolve 2,3-epoxypropanol in methanol", "b. Add trifluoromethylamine to the solution", "c. Heat the mixture at 60°C for 24 hours", "d. Cool the mixture to room temperature and filter the precipitate", "e. Wash the precipitate with diethyl ether to obtain (2R,3R)-3-(trifluoromethyl)oxolan-2-ol", "Step 2: Conversion of (2R,3R)-3-(trifluoromethyl)oxolan-2-ol to rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride", "a. Dissolve (2R,3R)-3-(trifluoromethyl)oxolan-2-ol in ethyl acetate", "b. Add hydrogen chloride gas to the solution to form the hydrochloride salt", "c. Add sodium hydroxide to the solution to adjust the pH to 7-8", "d. Extract the product with ethyl acetate", "e. Wash the organic layer with water and dry over anhydrous sodium sulfate", "f. Concentrate the solution under reduced pressure to obtain rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride as a white solid" ] } | |
CAS No. |
2751544-24-6 |
Molecular Formula |
C6H11ClF3NO |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
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